N~2~-(3,4-dichlorophenyl)-N~1~-{2-[(2-methylbenzyl)thio]ethyl}-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(3,4-dichloro-N-methylsulfonylanilino)-N-[2-[(2-methylphenyl)methylsulfanyl]ethyl]acetamide
• InChI: InChI=1S/C19H22Cl2N2O3S2/c1-14-5-3-4-6-15(14)13-27-10-9-22-19(24)12-23(28(2,25)26)16-7-8-17(20)18(21)11-16/h3-8,11H,9-10,12-13H2,1-2H3,(H,22,24)
• InChI Key: UPKYIBVURLRKJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCCNC(=O)CN(C2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C
• Molecular Formula: C19H22Cl2N2O3S2
• Molecular Weight: 461.4 g/mol

Description

Synthesis Analysis

The synthesis of closely related compounds involves specific reactions that yield complex molecules with defined structures. For example, glycinamide hydrochloride has been used as a transient directing group for C(sp3)−H arylation, resulting in the efficient synthesis of various benzylbenzaldehydes, demonstrating a method that could potentially be applicable to the synthesis of our compound of interest (Wen & Li, 2020).

Molecular Structure Analysis

Crystal structure analysis provides insights into the geometry and conformation of molecules. For instance, studies on methyl and ethyl N-(2,3-dimethoxybenzyl)-N-(p-toluenesulfonyl)-2-phenylglycinates have shown that different alkyl ester groups do not significantly affect the geometry of the molecule, retaining a synclinal conformation (González-Cameno et al., 1998).

Chemical Reactions and Properties

The chemical behavior of similar sulfone and thiourea derivatives reveals distinct reactions based on their functional groups and substitutions. For example, the synthesis and characterization of N-(3,4-dichlorophenyl)-N′-(methylbenzoyl)thiourea derivatives demonstrate specific infrared spectra and nuclear magnetic resonance (NMR) chemical shifts, indicative of their unique chemical properties (Yusof et al., 2010).

Physical Properties Analysis

The physical properties of compounds, such as solubility and crystal structure, are crucial for understanding their behavior in various conditions. The physicochemical properties and complex formation abilities of ethyl 2-aryl(methyl)sulfonylamino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylates have been explored, providing a framework for analyzing the physical properties of our compound of interest (Chekanova et al., 2014).

Chemical Properties Analysis

Investigations into the chemical properties of similar compounds, such as their reactivity and interactions with other chemicals, can offer insights into the behavior of N2-(3,4-dichlorophenyl)-N1-{2-[(2-methylbenzyl)thio]ethyl}-N2-(methylsulfonyl)glycinamide. The synthesis and antibacterial activities of ethyl-1-(4-aminosulfonylphenyl)-5-aryl-3-hydroxy-2-oxo-3-pyrroline-4-carboxylates, for example, highlight the potential biological relevance of sulfone-containing compounds (Gein et al., 2016).